Cas no 1242260-89-4 (4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester)

• Product Name: 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester
• CAS No: 1242260-89-4
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• MDL: MFCD16987435
• CID: 1216386
• PubChem ID: 49758108
• Update Time: 2025-05-23

4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-8-bromoquinoline-3-carboxylate
• 4-Amino-8-bromo-quinoline-3-carboxylic acid ethyl ester
• 4-Amino-8-bromoquinoline-3-carboxylic acid ethyl ester
• SCHEMBL437697
• 1242260-89-4
• DTXSID20677859
• AKOS006056463
• MFCD16987435
• SB32137
• 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester

• MDL： MFCD16987435
• Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)8-6-15-11-7(10(8)14)4-3-5-9(11)13/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： UVCACASLBBNWKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NC=C(C(=O)OCC)C=2N

Computed Properties

• Exact Mass: 294.00039g/mol
• Monoisotopic Mass: 294.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.2Ų

4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester

4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester and Its Significance in Modern Chemical Biology: A Comprehensive Overview

4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester (CAS No. 1242260-89-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoline core structure, serves as a versatile scaffold for the development of novel therapeutic agents. The presence of both amino and carboxylic acid functional groups, along with a bromine substituent, enhances its reactivity and potential applications in synthetic chemistry and drug discovery.

The quinoline scaffold is well-documented for its biological activity, with numerous derivatives exhibiting antimicrobial, antiviral, and anticancer properties. The specific modification of 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester makes it a particularly interesting molecule for researchers exploring new pharmacophores. The ethyl ester group at the carboxylic acid position not only influences the solubility and metabolic stability of the compound but also provides a handle for further derivatization, enabling the creation of more complex and tailored molecules.

In recent years, there has been a surge in research focused on quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications to the quinoline core can significantly alter its pharmacological profile. For instance, the introduction of a bromine atom at the 8-position can enhance binding affinity to certain biological targets, while the amino group offers opportunities for hydrogen bonding interactions. These features make 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester a valuable building block in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Researchers are increasingly leveraging structure-based drug design approaches to create molecules that interact specifically with disease-causing proteins or enzymes. The quinoline derivative has shown promise in inhibiting kinases and other enzymes involved in cancer progression. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The synthesis of 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the bromination of a quinoline precursor, followed by selective functionalization at the 3-position to introduce the carboxylic acid ethyl ester group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Advances in computational chemistry have further accelerated the development of quinoline-based drugs. Molecular modeling techniques allow researchers to predict the binding modes of 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester with target proteins, facilitating the optimization of its pharmacological properties. This interdisciplinary approach combines experimental data with theoretical calculations to guide the design of more effective therapeutic agents.

The compound's potential extends beyond oncology; it has also been explored for its antimicrobial properties. Quinoline derivatives are known to disrupt bacterial DNA synthesis and cell wall integrity, making them effective against resistant strains of bacteria. In light of growing concerns about antibiotic resistance, 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester represents a promising candidate for developing novel antibiotics.

Recent preclinical studies have highlighted the compound's efficacy in animal models of various diseases. These studies have demonstrated that derivatives of this molecule can modulate inflammatory pathways and reduce oxidative stress, offering potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune its chemical structure allows researchers to tailor its biological activity for specific therapeutic outcomes.

The ethical considerations surrounding drug development are also relevant when discussing 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester. Ensuring that research is conducted responsibly and with appropriate regulatory oversight is paramount to advancing medical science while minimizing risks to human health and the environment. Collaborative efforts between academia, industry, and regulatory bodies are essential to foster innovation while maintaining high standards of safety and efficacy.

In conclusion, 4-Amino-8-bromoquinoline-3-carboxylic Acid Ethyl Ester (CAS No. 1242260-89-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in shaping future treatments across multiple therapeutic areas.